4-(2,4-Dibromophenoxy)piperidine hydrochloride
Overview
Description
“4-(2,4-Dibromophenoxy)piperidine hydrochloride” is a chemical compound with the molecular formula C11H14Br2ClNO . It is used for research purposes .
Synthesis Analysis
Piperidones, which are precursors to the piperidine ring, are of particular interest due to their unique biochemical properties . The synthesis of 4-hydroxypiperidine, a piperidine derivative, has been reported . A highly enantioselective, catalytic three-component coupling of aldehydes, alkynes, and 4-piperidone hydrochloride hydrate affords the corresponding tertiary propargylamines in useful yields .Chemical Reactions Analysis
While specific chemical reactions involving “4-(2,4-Dibromophenoxy)piperidine hydrochloride” are not detailed in the search results, piperidines are known to be involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives .Scientific Research Applications
Drug Design and Development
4-(2,4-Dibromophenoxy)piperidine hydrochloride: is a valuable compound in medicinal chemistry due to its piperidine moiety, which is a common structural unit in many pharmaceuticals . Its presence in a compound can significantly influence the molecule’s pharmacokinetic and pharmacodynamic properties. This compound can serve as a precursor or intermediate in the synthesis of various drugs, particularly those targeting neurological disorders where piperidine structures are often found.
Synthesis of Piperidine Derivatives
In organic synthesis, 4-(2,4-Dibromophenoxy)piperidine hydrochloride is used to create a wide array of piperidine derivatives . These derivatives are crucial for developing new compounds with potential biological activities. The bromophenoxy moiety offers reactive sites for further functionalization, allowing chemists to synthesize complex molecules for further evaluation in drug discovery.
Chemical Engineering Processes
In chemical engineering, this compound’s robust structure is utilized in the development of novel synthesis pathways and optimization of existing processes . Its stability under various conditions makes it an excellent candidate for process studies, aiming to improve yield, reduce waste, and enhance the overall efficiency of chemical production.
Pharmacological Research
The piperidine ring of 4-(2,4-Dibromophenoxy)piperidine hydrochloride is integral in pharmacology. It’s used in the study of binding affinities and the activity of compounds at various receptors . Research into piperidine derivatives has led to the discovery of new drugs and a better understanding of their mechanisms of action.
Biochemical Studies
In biochemistry, 4-(2,4-Dibromophenoxy)piperidine hydrochloride is used to investigate enzyme-substrate interactions and the role of piperidine-containing compounds in biological systems . Its derivatives can act as inhibitors or activators of certain biochemical pathways, providing insights into the molecular basis of diseases and potential therapeutic targets.
Industrial Applications
Industrially, 4-(2,4-Dibromophenoxy)piperidine hydrochloride finds applications as an intermediate in the synthesis of materials and chemicals . Its incorporation into larger molecular frameworks can lead to the development of new materials with unique properties, useful in various industries ranging from pharmaceuticals to advanced materials science.
properties
IUPAC Name |
4-(2,4-dibromophenoxy)piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13Br2NO.ClH/c12-8-1-2-11(10(13)7-8)15-9-3-5-14-6-4-9;/h1-2,7,9,14H,3-6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCFRMUOUMMALFK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1OC2=C(C=C(C=C2)Br)Br.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14Br2ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.49 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,4-Dibromophenoxy)piperidine hydrochloride | |
CAS RN |
1219960-46-9 |
Source
|
| Record name | Piperidine, 4-(2,4-dibromophenoxy)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1219960-46-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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